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Introduction

Myosin, the molecular motor of muscle, is a hexameric protein complex responsible for
generating the force required for muscle contraction. The myosin heavy chain (MHC) is the
largest subunit and contains the motor domain that hydrolyzes ATP and interacts with actin.
Under various physiological and pathological conditions, the MHC can be cleaved into smaller
fragments. These fragments, both classic laboratory-generated and those produced in vivo,
have distinct functions that provide insight into muscle contraction, regulation, and disease.
This technical guide provides an in-depth exploration of the functions of myosin heavy chain
fragments, summarizing key quantitative data, detailing experimental protocols, and visualizing
relevant biological pathways.

Generation and Function of Myosin Heavy Chain
Fragments

Myosin heavy chain fragments are generated through proteolytic cleavage, either intentionally
In experimental settings or as a consequence of cellular processes.
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Classical Proteolytic Fragments

Limited proteolysis of purified myosin Il with enzymes like trypsin and papain has been
instrumental in dissecting the structure-function relationship of the myosin molecule.

o Heavy Meromyosin (HMM): Generated by brief trypsin digestion, HMM comprises the two
globular head domains (S1) and the proximal portion of the tail (S2). HMM is soluble at low
ionic strength and retains the actin-binding and ATPase activities of the intact myosin
molecule. It is a double-headed fragment.[1]

e Light Meromyosin (LMM): The C-terminal rod-like portion of the myosin heavy chain, LMM is
responsible for the assembly of myosin molecules into the thick filaments that form the
backbone of the sarcomere.[1]

e Subfragment-1 (S1): Further digestion of HMM with papain cleaves the S2 portion, yielding
the S1 fragment. S1 represents a single myosin head and contains the complete motor
domain, including the actin-binding site and the nucleotide-binding pocket responsible for
ATP hydrolysis.[1]

o Subfragment-2 (S2): The S2 fragment is the helical rod-like region that connects the S1
heads to the LMM tail. It is believed to act as a flexible lever arm.

The process of proteolytic cleavage of myosin can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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